Cas no 1152918-57-4 ((2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine)

• Product Name: (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine
• CAS No: 1152918-57-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5157003
• PubChem ID: 43232111
• Update Time: 2026-03-04

(2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(1-methylethyl)-N-2-propen-1-yl-
• (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine

• Inchi： 1S/C13H19N/c1-4-10-14-13(11(2)3)12-8-6-5-7-9-12/h4-9,11,13-14H,1,10H2,2-3H3
• InChI Key： ZHKQVQOJDAYSIA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(C)C)NCC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine

Introduction to (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine and Its CAS No. 1152918-57-4

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine, identified by its CAS number 1152918-57-4, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex aliphatic and aromatic moieties, presents a fascinating subject for research and development in various scientific domains.

The molecular structure of (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine consists of a combination of a phenyl group, an isobutyl chain, and an allylamine moiety. This specific arrangement imparts distinct chemical behaviors that make it a valuable candidate for synthesizing novel derivatives with tailored functionalities. The presence of both aromatic and aliphatic components allows for diverse interactions with biological targets, making this compound a promising candidate for drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their potential therapeutic benefits. (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine fits well within this trend, as its structure suggests compatibility with various biological pathways. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules. The compound's ability to undergo selective modifications makes it an attractive scaffold for developing new drugs targeting neurological disorders, inflammation, and other critical health issues.

One of the most compelling aspects of (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine is its versatility in chemical transformations. The compound can be functionalized at multiple sites, allowing chemists to design derivatives with specific properties. For instance, the allylamine group can be oxidized or reduced to introduce new functional groups, while the phenyl ring can undergo electrophilic or nucleophilic substitutions. These modifications open up numerous possibilities for creating compounds with enhanced efficacy and reduced side effects.

The synthesis of (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine involves a series of well-established organic reactions, including Grignard reactions, aldol condensations, and reduction processes. These synthetic pathways have been optimized over the years to ensure high yields and purity, making the compound readily accessible for further research. The availability of reliable synthetic methods has spurred interest in exploring its applications in industrial settings as well.

Recent studies have highlighted the potential of (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine as a precursor in the development of novel agrochemicals. Its structural features suggest that it could be used to create compounds with herbicidal or pesticidal properties. By leveraging its reactivity, researchers aim to design molecules that are more effective against resistant strains of weeds and pests while being environmentally friendly.

The compound's role in material science is also emerging as a significant area of interest. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for use in catalysis and polymer chemistry. For instance, derivatives of (2-methyl-1-phenylpropyl)(prop-2-en-1-yllamine could be employed as ligands in transition metal catalyzed reactions, enhancing reaction rates and selectivity.

In conclusion, (2-methyl-1-phenylpropyl(prop-2-en-1-yl)amine, with its CAS number 1152918-57-4, represents a versatile and promising compound with diverse applications across multiple scientific fields. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new pharmaceuticals, agrochemicals, and materials. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge is bound to grow.